Cas no 98560-72-6 (Ethyl 2-hydroxy-2,3-dimethylbutanoate)

• Product Name: Ethyl 2-hydroxy-2,3-dimethylbutanoate
• CAS No: 98560-72-6
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 2126150
• Update Time: 2023-08-04

Ethyl 2-hydroxy-2,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-2,3-dimethylbutanoate
• AFZAUDVCXPWZND-UHFFFAOYSA-N
• Butanoic acid, 2-hydroxy-2,3-dimethyl-, ethyl ester
• Ethyl 2-hydroxy-2,3-dimethylbutanoate

• Inchi： 1S/C8H16O3/c1-5-11-7(9)8(4,10)6(2)3/h6,10H,5H2,1-4H3
• InChI Key： AFZAUDVCXPWZND-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 142
• Topological Polar Surface Area: 46.5